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For Researchers, Scientists, and Drug Development Professionals

Introduction
1,7-Diaminoheptane, also known as heptamethylenediamine, is a linear aliphatic diamine with

the chemical formula NH₂(CH₂)₇NH₂. This versatile organic compound serves as a crucial

building block in various chemical syntheses, finding applications in the development of

advanced materials and as a precursor in the synthesis of pharmacologically active

compounds. Its two primary amine groups, located at the termini of a seven-carbon chain, allow

it to participate in a wide range of chemical reactions, including polymerization, acylation, and

alkylation. This technical guide provides a comprehensive review of the current research on

1,7-diaminoheptane, focusing on its synthesis, key applications, and available toxicological

data.

Chemical and Physical Properties
1,7-Diaminoheptane is a colorless to off-white solid at room temperature with a characteristic

amine odor. It is soluble in water and various organic solvents.[1] Key physical and chemical

properties are summarized in the table below.
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Property Value Reference

CAS Number 646-19-5 [1]

Molecular Formula C₇H₁₈N₂ [1]

Molecular Weight 130.23 g/mol [1]

Melting Point 26-30 °C [1]

Boiling Point 223-225 °C [1]

Flash Point 87 °C [1]

Appearance Off-white solid [1]

Synthesis of 1,7-Diaminoheptane
While specific, detailed industrial synthesis protocols for 1,7-diaminoheptane are not

extensively published in readily available literature, its synthesis can be approached through

several established methods for preparing primary amines. The most common precursors for

such syntheses include dinitriles, dihalides, and dicarboxylic acids.

Catalytic Hydrogenation of Pimelonitrile
A prevalent industrial method for the synthesis of α,ω-diamines is the catalytic hydrogenation of

the corresponding dinitrile. In the case of 1,7-diaminoheptane, the starting material would be

pimelonitrile (heptanedinitrile).

Experimental Protocol (Representative):

Reaction Setup: A high-pressure autoclave reactor equipped with a magnetic stirrer, gas

inlet, and temperature and pressure controls is charged with pimelonitrile and a suitable

solvent such as ethanol or tetrahydrofuran (THF).

Catalyst: A Raney nickel or cobalt catalyst is typically used for this type of hydrogenation.

The catalyst is added to the reactor under an inert atmosphere to prevent deactivation.

Hydrogenation: The reactor is sealed and purged with nitrogen, followed by pressurization

with hydrogen gas. The reaction mixture is heated and stirred vigorously. Reaction conditions
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can vary, but typical ranges are temperatures of 100-150°C and hydrogen pressures of 50-

150 atm.

Monitoring: The reaction progress is monitored by measuring the uptake of hydrogen.

Work-up: Upon completion, the reactor is cooled, and the excess hydrogen is carefully

vented. The catalyst is removed by filtration.

Purification: The solvent is removed from the filtrate by rotary evaporation. The crude 1,7-

diaminoheptane is then purified by fractional distillation under reduced pressure.

Pimelonitrile

High Pressure
High TemperatureH₂/Catalyst (e.g., Raney Ni)

Solvent (e.g., Ethanol)

1,7-Diaminoheptane

Click to download full resolution via product page

Catalytic hydrogenation of pimelonitrile.

Gabriel Synthesis from 1,7-Dihaloheptane
The Gabriel synthesis is a classic method for preparing primary amines from alkyl halides,

avoiding the over-alkylation that can occur with direct amination.[2][3]

Experimental Protocol (Representative):

Formation of Potassium Phthalimide: Phthalimide is reacted with a base, such as potassium

hydroxide or potassium carbonate, in a suitable solvent like dimethylformamide (DMF) to

form potassium phthalimide.
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Alkylation: 1,7-dihaloheptane (e.g., 1,7-dibromoheptane) is added to the solution of

potassium phthalimide. The mixture is heated to facilitate the nucleophilic substitution

reaction, forming N-(7-haloheptyl)phthalimide and subsequently the bis-phthalimide

derivative.

Hydrolysis/Hydrazinolysis: The resulting N-substituted phthalimide derivative is cleaved to

release the primary amine. This is typically achieved by refluxing with a strong acid (e.g.,

HCl) or, more commonly, by treatment with hydrazine (Ing-Manske procedure) in a solvent

like ethanol.[3]

Purification: After the cleavage step, the phthalhydrazide byproduct is filtered off. The filtrate,

containing 1,7-diaminoheptane, is then purified by extraction and subsequent distillation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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